Cas no 1803675-94-6 (Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1803675-94-6
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4830948
• Update Time: 2025-11-07

Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H4F7NO3/c1-19-7(18)4-5(20-9(14,15)16)3(10)2-17-6(4)8(11,12)13/h2H,1H3
• InChI Key： FRRUUZVVXBXOJX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C(C(=O)OC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Analysis of Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1803675-94-6)

The compound Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1803675-94-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring multiple trifluoromethyl and fluoro groups, contributes to its remarkable chemical properties and potential applications. This article delves into the compound's characteristics, synthesis, and relevance in modern scientific research, addressing common queries such as "What are the uses of fluorinated pyridines?" and "How does trifluoromethoxy enhance molecular stability?".

One of the most intriguing aspects of Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is its role in drug discovery. Fluorinated compounds are increasingly sought after due to their ability to improve bioavailability and metabolic stability. Researchers often search for terms like "fluorinated pyridine in medicine" or "trifluoromethyl group benefits," highlighting the growing interest in such molecules. The presence of both 5-fluoro and trifluoromethoxy substituents in this compound makes it a valuable candidate for developing targeted therapies, particularly in oncology and CNS disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 1803675-94-6 involves sophisticated multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Laboratories frequently inquire about "synthesis routes for trifluoromethylpyridines" or "optimizing fluorination reactions," underscoring the technical challenges associated with such compounds. The methyl ester moiety in this molecule further enhances its versatility, allowing for downstream modifications to create carboxylic acid derivatives or amides.

In the agrochemical sector, Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has shown promise as a pesticide intermediate. The trifluoromethoxy group is known to increase lipophilicity, a critical factor in crop protection chemicals. Queries like "role of fluorinated compounds in pesticides" or "pyridine-based agrochemicals" reflect the industry's focus on innovative solutions. This compound's potential to improve pest resistance management aligns with the global demand for sustainable agriculture practices.

The physicochemical properties of CAS No. 1803675-94-6 are equally noteworthy. Its molecular weight of 307.17 g/mol and lipophilic character (LogP ~2.5) make it suitable for various formulation development applications. Researchers often explore "pyridine solubility in organic solvents" or "stability of trifluoromethoxy compounds," indicating the need for detailed characterization data. The compound's thermal stability and compatibility with common reaction conditions further enhance its utility in industrial processes.

Looking ahead, Methyl 5-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate represents a compelling case study in fluorine chemistry. As the scientific community continues to investigate "novel fluorinated building blocks" and "green chemistry approaches," this compound's unique attributes position it as a valuable tool for molecular design. Its applications span from material science to catalysis, demonstrating the far-reaching impact of heterocyclic fluoroorganics in modern research and development.